Cas no 128969-94-8 (Ethyl (S)-(-)-4,5-epoxypentanoate)

• Product Name: Ethyl (S)-(-)-4,5-epoxypentanoate
• CAS No: 128969-94-8
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD04973485
• CID: 2898725
• PubChem ID: 10606862
• Update Time: 2025-04-21

Ethyl (S)-(-)-4,5-epoxypentanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (S)-(-)-4,5-epoxypentanoate
• .ethyl (S)-4,5-epoxypentanoate;ethyl (R)-4,5-epoxypentanoate;
• MFCD04973485
• (2S)-2-Oxiranepropanoic acid ethyl ester
• 128969-94-8
• ETHYL 3-[(2S)-OXIRAN-2-YL]PROPANOATE

• MDL： MFCD04973485
• Inchi： 1S/C7H12O3/c1-2-9-7(8)4-3-6-5-10-6/h6H,2-5H2,1H3/t6-/m0/s1
• InChI Key： MFZSRRBSNGQXRR-LURJTMIESA-N
• SMILES： O1C[C@@H]1CCC(=O)OCC

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.078644241Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.83000
• LogP: 0.72850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters